1-(2,4,5-Trichlorophenyl) 3-(2,4,6-trichlorophenyl) malonate

• Molecular Formula: C15H6Cl6O4
• Molecular Weight: 462.9 g/mol
• IUPAC Name: 1-O-(2,4,5-trichlorophenyl) 3-O-(2,4,6-trichlorophenyl) propanedioate
• InChI: InChI=1S/C15H6Cl6O4/c16-6-1-10(20)15(11(21)2-6)25-14(23)5-13(22)24-12-4-8(18)7(17)3-9(12)19/h1-4H,5H2
• InChI Key: UJKYORANDNUSSG-UHFFFAOYSA-N
• SMILES: C1=C(C=C(C(=C1Cl)OC(=O)CC(=O)OC2=CC(=C(C=C2Cl)Cl)Cl)Cl)Cl

Description

1-(2,4,5-Trichlorophenyl) 3-(2,4,6-trichlorophenyl) malonate, also known as TFM, is a pesticide that is widely used to control the population of invasive fish species in aquatic environments. TFM is a white crystalline solid that is soluble in organic solvents such as ethanol and acetone but is insoluble in water. In

Mechanism of Action

1-(2,4,5-Trichlorophenyl) 3-(2,4,6-trichlorophenyl) malonate works by disrupting the normal functioning of fish gills, which are responsible for the exchange of oxygen and carbon dioxide. The pesticide interferes with the transport of ions across the gill membranes, leading to an imbalance of electrolytes and the accumulation of carbon dioxide. This results in respiratory failure and ultimately death of the fish.
Biochemical and Physiological Effects:
1-(2,4,5-Trichlorophenyl) 3-(2,4,6-trichlorophenyl) malonate has been shown to have a wide range of effects on aquatic organisms. In addition to its toxic effects on fish, the pesticide can also affect the behavior, growth, and reproduction of other aquatic organisms such as insects and crustaceans. 1-(2,4,5-Trichlorophenyl) 3-(2,4,6-trichlorophenyl) malonate has also been shown to have potential effects on human health, although the exact nature of these effects is still unclear.

Advantages and Limitations for Lab Experiments

1-(2,4,5-Trichlorophenyl) 3-(2,4,6-trichlorophenyl) malonate is a useful tool for studying the effects of invasive species on aquatic ecosystems. The pesticide can be used to create controlled experiments that simulate the effects of invasive species on native aquatic organisms. However, 1-(2,4,5-Trichlorophenyl) 3-(2,4,6-trichlorophenyl) malonate is a potent toxin that must be handled with care, and its use in laboratory experiments requires strict safety protocols.

Future Directions

There are several areas of research that could benefit from further study of 1-(2,4,5-Trichlorophenyl) 3-(2,4,6-trichlorophenyl) malonate. One area of interest is the development of more targeted pesticides that can control invasive species without harming native aquatic organisms. Another area of research is the potential use of 1-(2,4,5-Trichlorophenyl) 3-(2,4,6-trichlorophenyl) malonate as a tool for studying the effects of climate change on aquatic ecosystems. Finally, more research is needed to fully understand the potential effects of 1-(2,4,5-Trichlorophenyl) 3-(2,4,6-trichlorophenyl) malonate on human health and the environment.

Synthesis Methods

1-(2,4,5-Trichlorophenyl) 3-(2,4,6-trichlorophenyl) malonate can be synthesized by reacting 2,4,5-trichlorophenol and 2,4,6-trichlorophenol with malonic acid in the presence of a catalyst such as sulfuric acid. The reaction yields 1-(2,4,5-Trichlorophenyl) 3-(2,4,6-trichlorophenyl) malonate as a white crystalline solid that can be purified by recrystallization.

Scientific Research Applications

1-(2,4,5-Trichlorophenyl) 3-(2,4,6-trichlorophenyl) malonate has been extensively studied for its use in controlling invasive fish species in aquatic environments. The pesticide is often used in combination with other chemicals to create a toxicant that targets specific fish species while leaving other aquatic organisms unharmed. 1-(2,4,5-Trichlorophenyl) 3-(2,4,6-trichlorophenyl) malonate has also been studied for its potential use in controlling other invasive species such as snails and crayfish.